Cas no 2172245-03-1 (2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid)

• Product Name: 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid
• CAS No: 2172245-03-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6592907
• PubChem ID: 165579387
• Update Time: 2025-05-21

2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid
• 2-[N-(2,2-dimethylpropyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]acetic acid
• 2172245-03-1
• EN300-1529712

• Inchi： 1S/C26H32N2O5/c1-25(2,3)16-28(14-22(29)30)23(31)26(4,5)27-24(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21H,14-16H2,1-5H3,(H,27,32)(H,29,30)
• InChI Key： BGHOUBYYZRCKAB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid

Recent Advances in the Study of 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid (CAS: 2172245-03-1)

The compound 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid (CAS: 2172245-03-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tert-leucine derivative, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a building block in solid-phase peptide synthesis (SPPS) and its utility in the development of novel bioactive peptides.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the use of this compound as a key intermediate in the synthesis of peptide-based inhibitors targeting protease enzymes. The research highlighted its stability under SPPS conditions and its ability to enhance the solubility of hydrophobic peptide sequences, thereby improving synthesis yields. The study also reported that the tert-leucine moiety contributes to the conformational stability of the resulting peptides, which is critical for their biological activity.

In addition to its applications in peptide synthesis, recent preclinical studies have explored the potential of 2172245-03-1 in drug delivery systems. A team at the University of Cambridge demonstrated that the Fmoc group could be leveraged for the controlled release of therapeutic agents, owing to its sensitivity to enzymatic cleavage. This property was utilized in the design of a prodrug system for cancer therapeutics, where the compound acted as a linker between the drug and a targeting moiety. The results showed improved tumor specificity and reduced off-target effects in murine models.

Further advancements in the characterization of this compound were reported in a 2024 *ACS Chemical Biology* article, which detailed its interactions with cellular membranes. The study employed molecular dynamics simulations to elucidate how the hydrophobic tert-leucine and hydrophilic glycine segments of the molecule influence its membrane permeability. These findings have implications for the design of cell-penetrating peptides and other delivery vehicles.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoacetic acid. A recent industry report by *Chemical & Engineering News* highlighted the need for optimized synthetic routes to reduce costs and improve yield. Efforts are underway to address these issues, with several pharmaceutical companies investing in scalable manufacturing processes.

In conclusion, the compound 2172245-03-1 represents a versatile tool in chemical biology and pharmaceutical research, with applications ranging from peptide synthesis to drug delivery. Ongoing studies continue to uncover its potential, and future research is expected to focus on its translational applications in clinical settings. The integration of computational and experimental approaches will be key to unlocking its full potential in the development of next-generation therapeutics.